Cas no 2174000-03-2 (3-(bromomethyl)imidazo4,3-b1,3thiazole hydrobromide)

• Product Name: 3-(bromomethyl)imidazo4,3-b1,3thiazole hydrobromide
• CAS No: 2174000-03-2
• MF: C₆H₆Br₂N₂S
• MW: 297.9982380867
• CID: 5154765
• PubChem ID: 137951631
• Update Time: 2025-05-20

3-(bromomethyl)imidazo4,3-b1,3thiazole hydrobromide Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)imidazo[4,3-b][1,3]thiazole hydrobromide
• 3-(Bromomethyl)imidazo[5,1-b]thiazole hydrobromide
• 3-(bromomethyl)imidazo[5,1-b][1,3]thiazole;hydrobromide
• starbld0045069
• 3-(bromomethyl)imidazo4,3-b1,3thiazole hydrobromide

• Inchi： 1S/C6H5BrN2S.BrH/c7-1-5-3-10-6-2-8-4-9(5)6;/h2-4H,1H2;1H
• InChI Key： RFIBEWIHNNPIOO-UHFFFAOYSA-N
• SMILES： BrCC1=CSC2=CN=CN12.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Topological Polar Surface Area: 45.5

Additional information on 3-(bromomethyl)imidazo4,3-b1,3thiazole hydrobromide

Introduction to 3-(bromomethyl)imidazo[4,3-b][1,3]thiazole hydrobromide (CAS No. 2174000-03-2)

3-(bromomethyl)imidazo[4,3-b][1,3]thiazole hydrobromide, identified by its CAS number 2174000-03-2, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the imidazothiazole class, a scaffold known for its broad biological activity and utility in drug discovery. The presence of a bromomethyl substituent on the imidazothiazole core enhances its reactivity, making it a valuable intermediate for the synthesis of more complex molecules.

The imidazothiazole framework itself is a fused ring system comprising an imidazole ring and a thiazole ring, both of which are well-documented for their pharmacological properties. Imidazoles are known to exhibit antimicrobial, antiviral, and anti-inflammatory activities, while thiazoles are often associated with cardiovascular and anticancer effects. The combination of these two heterocyclic systems in 3-(bromomethyl)imidazo[4,3-b][1,3]thiazole hydrobromide suggests potential therapeutic applications across multiple disease areas.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for medicinal applications. The structural versatility of imidazo[4,3-b]thiazole derivatives has made them particularly attractive for drug design. For instance, studies have demonstrated that modifications at the bromomethyl position can significantly influence the biological activity of these compounds. This reactivity allows for further functionalization through nucleophilic substitution reactions, enabling the creation of diverse pharmacophores.

One of the most compelling aspects of 3-(bromomethyl)imidazo[4,3-b][1,3]thiazole hydrobromide is its potential as a building block in the synthesis of targeted therapeutics. Researchers have leveraged this compound to develop molecules with enhanced binding affinity and selectivity towards specific biological targets. For example, recent studies have explored its use in generating inhibitors of kinases and other enzymes implicated in cancer progression. The hydrobromide salt form ensures improved solubility and stability, which are critical factors for pharmaceutical development.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery. The imidazo[4,3-b]thiazole scaffold has been extensively studied for its role in developing antifungal, antiviral, and anticancer agents. The introduction of a bromomethyl group at the 3-position provides a strategic handle for further chemical manipulation, allowing researchers to fine-tune the pharmacological properties of the compound. This flexibility has led to several promising candidates entering preclinical development pipelines.

Advances in computational chemistry have further accelerated the discovery process for compounds like 3-(bromomethyl)imidazo[4,3-b][1,3]thiazole hydrobromide. Molecular modeling techniques have been employed to predict binding interactions with biological targets, guiding the optimization of lead structures. These computational approaches have complemented experimental efforts by providing insights into structure-activity relationships (SARs). As a result, researchers can now design derivatives with improved efficacy and reduced toxicity more efficiently than ever before.

The synthesis of 3-(bromomethyl)imidazo[4,3-b][1,3]thiazole hydrobromide involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include cyclization reactions to form the imidazothiazole core followed by bromination at the 3-position. The final step often involves conversion to the hydrobromide salt to enhance handling properties. Recent methodological improvements have focused on optimizing these synthetic routes for higher yields and cleaner reaction profiles.

From a medicinal chemistry perspective, the reactivity of the bromomethyl group is particularly noteworthy. It enables conjugation with various biomolecules through click chemistry or traditional nucleophilic substitution reactions. This adaptability has been exploited in developing prodrugs and bioconjugates designed for targeted delivery systems. Such innovations align with current trends in precision medicine, where tailored therapeutic approaches are being sought to address unmet medical needs.

The safety profile of 3-(bromomethyl)imidazo[4,3-b][1,3]thiazole hydrobromide is another critical consideration in its development as a pharmaceutical intermediate. Preclinical studies have evaluated its toxicity and pharmacokinetic properties to ensure it meets regulatory standards for further clinical investigation. These assessments are essential for determining dosing regimens and identifying potential side effects before human trials commence.

Looking ahead, the future prospects for iminozathiazoles, including derivatives like 3-(bromomethyl)imidazo[4,3-b][1,3]thiazole hydrobromide, remain promising due to their structural diversity and biological relevance. Ongoing research aims to uncover new mechanisms of action and expand their therapeutic applications beyond current indications. Collaborative efforts between academic institutions and pharmaceutical companies will likely drive innovation in this area.

In conclusion,cas no2174000-03-2 represents a significant advancement in heterocyclic chemistry with potential implications for drug development across multiple therapeutic modalities.Product name: 3-(BROMOMETHYL)IMIDAZO[4,CURRENT RESEARCH EFFORTS AND ADVANCES IN THE FIELD OF HETEROCYCLIC COMPOUNDS continue TO UNVEIL NEW OPPORTUNITIES FOR PHARMACEUTICAL INNOVATION AND THERAPEUTIC INTERVENTIONS